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Revolutionizing Research Project Management
with SAP S/4HANA

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to

Implementation

In the high-stakes world of research and drug development, efficient project management is not
just an operational advantage; it is a critical determinant of success. The ability to meticulously
plan, execute, and monitor complex projects, while ensuring stringent regulatory compliance
and fiscal discipline, is paramount. SAP S/4HANA, with its powerful suite of tools, offers a
robust platform to streamline every facet of research project management, from initial concept
to final deliverable. This document provides detailed application notes and protocols for
leveraging SAP S/4HANA to manage the entire lifecycle of a research project.

Foundational Framework: SAP S/I4HANA Modules
for Research Project Management

The core of research project management in SAP S/4HANA is built upon the integration of
several key modules. Understanding their roles is the first step toward a successful
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implementation.

SAP Enterprise Portfolio and Project Management (EPPM): This is the strategic hub for
managing the entire research portfolio.[1] It allows for the alignment of projects with
organizational goals, resource optimization, and high-level monitoring of timelines and
budgets.[2][3]

SAP Project System (PS): As a core component, the Project System is instrumental in the
detailed planning, execution, and control of projects.[2][4][5] It facilitates the creation of
hierarchical project structures, scheduling of activities, and management of resources and
costs.[2][6]

SAP Product Lifecycle Management (PLM): For research projects focused on new product
development, SAP PLM provides essential tools for managing the entire product lifecycle,
from ideation and design to manufacturing and service.[7][8] It integrates seamlessly with
project management to ensure a holistic approach.[9]

SAP Intelligent Clinical Supply Management (ICSM): Specifically designed for the
pharmaceutical and life sciences industries, this solution automates and enhances the
clinical trial supply process.[10] It integrates with S/4AHANA to manage demand forecasting,
manufacturing, packaging, labeling, and shipment of clinical trial materials.[10]

Experimental Protocol: A Step-by-Step Guide to
Research Project Implementation in SAP S/4HANA

This protocol outlines the key phases and steps for managing a research project within the
SAP S/4AHANA environment.

Phase 1: Project Initiation and Structuring

The initial phase involves defining the project's scope and creating a structured framework
within SAP S/4AHANA.

Protocol 1: Creating a Research Project

» Define Project Profile: Navigate to the Project System configuration and define a project
profile tailored for research projects. This profile will contain default settings for planning,
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costing, and control, streamlining project creation.[11]

o Create Project Definition: In the Project Builder (Transaction CJ20N), create a new project
definition. This serves as the top-level container for all project-related objects.[11]

o Establish Work Breakdown Structure (WBS): Decompose the project into manageable
phases and tasks by creating a Work Breakdown Structure (WBS).[5][6] The WBS provides
a hierarchical view of the project, forming the basis for planning, scheduling, and cost
allocation.[6][11] Each WBS element represents a specific deliverable or work package.

Phase 2: Detailed Planning and Scheduling

This phase focuses on defining project timelines, milestones, and resource requirements.
Protocol 2: Project Scheduling and Milestone Planning

o Create Network and Activities: For detailed scheduling, create a network and define activities
for each WBS element.[6][12] Activities represent the individual steps required to complete
the work package.

o Define Activity Relationships: Establish dependencies between activities (e.g., finish-to-start,
start-to-start) to create a logical sequence of work.

» Assign Milestones: Define key project milestones within the WBS to mark significant events
or deliverables.[13][14] Milestones are crucial for tracking progress and can be linked to
billing or other project events.[13]

Phase 3: Resource Management

Effective allocation and tracking of resources are critical for project success.
Protocol 3: Resource Planning and Allocation

o Define Resource Requirements: For each activity, specify the required resources, including
personnel (with specific skills), equipment, and materials.[15][16]

o Resource Assignment: Assign specific resources to activities. SAP S/4HANA allows for
checking resource availability and identifying potential bottlenecks.[15][16]
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» Time Recording: Project team members can record their time spent on specific activities
using the Cross-Application Time Sheet (CATS), providing real-time data for progress
tracking and cost calculation.

Phase 4: Financial Planning and Control

Robust financial management ensures that the project stays within its budgetary constraints.
Protocol 4: Budgeting and Cost Management

e Cost Planning: Plan costs at the WBS element and activity level. This can include personnel
costs, material costs, and external services.[11][17]

o Budget Allocation: Assign a budget to the project or individual WBS elements.[17] SAP
S/4AHANA provides robust budget availability control, preventing cost overruns by issuing
warnings or errors when budget thresholds are exceeded.[6]

o Real-time Cost Tracking: As the project progresses, actual costs are automatically captured
and can be compared against the planned costs and budget in real-time, providing
immediate insights into the project's financial health.[17][18]

Quantitative Data Presentation

The following tables summarize key quantitative data points that can be managed and tracked
within SAP S/4HANA for a typical research project.

Table 1: Project Budget and Cost Analysis
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WBS L Planned Actual Cost .
Description Budget ($) Variance ($)

Element Cost ($) ($)
Pre-clinical

RP-01-01 , 150,000 160,000 155,000 5,000
Studies
Phase |

RP-01-02 o _ 500,000 500,000 480,000 (20,000)
Clinical Trial
Data Analysis

RP-01-03 _ 75,000 80,000 78,000 (2,000)
& Reporting

Total 725,000 740,000 713,000 (27,000)

Table 2: Resource Allocation and Utilization

Resource Role Planned Hours Actual Hours Utilization (%)
Lead Scientist 480 470 97.9

Research Assistant 960 980 102.1
Statistician 240 235 97.9

Lab Technician 600 610 101.7

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and
relationships in a research project management context.
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A simplified workflow for the drug discovery and development process.
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Integration of SAP S/4HANA modules for research project management.

By adopting a structured approach to implementing SAP S/4HANA, research organizations can
significantly enhance their project management capabilities, leading to improved efficiency,
better decision-making, and a faster path from discovery to innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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